1. Home
  2. Product
  3. Main Products
  4. 6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.: 892678-35-2
VCID: VC0483613
InChI: InChI=1S/C20H20N4O3S/c1-25-15-7-4-13(5-8-15)11-18-21-22-20-24(18)23-19(28-20)12-14-6-9-16(26-2)17(10-14)27-3/h4-10H,11-12H2,1-3H3
SMILES: COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC(=C(C=C4)OC)OC
Molecular Formula: C20H20N4O3S
Molecular Weight: 396.5g/mol

6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.: 892678-35-2

Main Products

VCID: VC0483613

Molecular Formula: C20H20N4O3S

Molecular Weight: 396.5g/mol

6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole - 892678-35-2

CAS No. 892678-35-2
Product Name 6-(3,4-Dimethoxybenzyl)-3-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Molecular Formula C20H20N4O3S
Molecular Weight 396.5g/mol
IUPAC Name 6-[(3,4-dimethoxyphenyl)methyl]-3-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C20H20N4O3S/c1-25-15-7-4-13(5-8-15)11-18-21-22-20-24(18)23-19(28-20)12-14-6-9-16(26-2)17(10-14)27-3/h4-10H,11-12H2,1-3H3
Standard InChIKey DNNOFQQCEFVMNP-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC(=C(C=C4)OC)OC
Canonical SMILES COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=CC(=C(C=C4)OC)OC
PubChem Compound 8030465
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19